LX2343

• Molecular Formula: C22H19ClN2O6S
• Molecular Weight: 474.9 g/mol
• InChI: InChI=1S/C22H19ClN2O6S/c1-29-19-9-7-15(23)11-18(19)25(32(27,28)17-5-3-2-4-6-17)13-22(26)24-16-8-10-20-21(12-16)31-14-30-20/h2-12H,13-14H2,1H3,(H,24,26)
• InChIKey: ZGYSGIYKAVUVOR-UHFFFAOYSA-N

Dual-mechanism Alzheimer's research models require either combining two inhibitors or accepting single-pathway data. LX2343 solves this through a single scaffold that concurrently inhibits BACE1 (Aβ synthesis) and non-ATP competitively inhibits PI3K (Aβ autophagic clearance). - Validated in vivo: 10 mg/kg/day i.p. in APP/PS1 mice improved Morris water maze performance and reduced Aβ/sAPPβ brain levels. - Consistent PI3K inhibition (IC50 13.11-15.99 μM) across 10-100 μM ATP range - unlike ATP-competitive agents. - Reference standard for SAR exploration of dual BACE1/PI3K benzenesulfonamide acetamide scaffolds.

LX2343 Dual BACE1/PI3K Inhibitor

LX2343 (N-(1,3-benzodioxol-5-yl)-2-(5-chloro-2-methoxy(phenylsulfonyl)anilino)acetamide, CAS 333745-53-2) is a synthetic small molecule that concurrently targets β-site amyloid precursor protein-cleaving enzyme 1 (BACE1/β-secretase) and phosphoinositide 3-kinase (PI3K), thereby inhibiting amyloid-β (Aβ) production while promoting autophagic Aβ clearance [1]. Originally identified from a commercial SPECS compound library, LX2343 has been characterized as a non-ATP competitive PI3K inhibitor and a moderate BACE1 inhibitor, with in vivo validation in APP/PS1 transgenic mouse models of Alzheimer's disease (AD) [1].

Non-ATP competitive PI3K inhibition study fit

Dual BACE1/PI3K pathway engagement for Aβ research

Autophagic Aβ clearance model support

• [1] Guo XD, Sun GL, Zhou TT, Wang YY, Xu X, Shi XF, Zhu ZY, Rukachaisirikul V, Hu LH, Shen X. Small molecule LX2343 ameliorates cognitive deficits in AD model mice by targeting both amyloid β production and clearance. Acta Pharmacol Sin. 2016 Sep;37(10):1281-1297. doi:10.1038/aps.2016.80. View Source

Why LX2343 Cannot Be Substituted

Conventional BACE1-centric inhibitors (e.g., LY2886721, verubecestat) selectively block Aβ production but provide no Aβ clearance enhancement, while PI3K-only agents (e.g., wortmannin) promote autophagy yet lack direct β-secretase suppression [1]. LX2343 occupies a mechanistically non-redundant chemical space by integrating both activities into a single scaffold, with the added distinction of operating as a non-ATP competitive PI3K inhibitor whose potency remains nearly constant across physiological ATP concentrations—a feature not shared by the ATP-competitive PI3K inhibitor wortmannin . These multi-modal pharmacological properties mean that swapping LX2343 for either a pure BACE1 inhibitor or a pure PI3K inhibitor would forfeit half of its target engagement profile and the resulting dual impact on Aβ homeostasis . The quantitative evidence below substantiates why LX2343 merits distinct consideration in AD-related procurement and experimental design.

Selective BACE1 inhibitor class representatives may block Aβ production but do not provide PI3K-mediated autophagic clearance signaling.

ATP-competitive PI3K inhibitors (e.g., wortmannin) may show variable target engagement with fluctuating cellular ATP and lack BACE1 suppression.

Scaffold modifications that omit benzodioxol/chloro-methoxy motifs may not reproduce the dual BACE1/PI3K activity profile.

• [1] Guo XD, Sun GL, Zhou TT, Wang YY, Xu X, Shi XF, Zhu ZY, Rukachaisirikul V, Hu LH, Shen X. Small molecule LX2343 ameliorates cognitive deficits in AD model mice by targeting both amyloid β production and clearance. Acta Pharmacol Sin. 2016 Sep;37(10):1281-1297. doi:10.1038/aps.2016.80. View Source

LX2343 Differentiation Evidence

Dual BACE1/PI3K vs. Selective BACE1 Inhibition

While TDC (2,2′,4′-trihydroxychalcone) is a more potent BACE1 inhibitor, LX2343 is the only compound of the two that simultaneously inhibits PI3K. In the same cell-free enzymatic assay, LX2343 inhibited BACE1 with an IC50 of 11.43 ± 0.36 μM [1]. By comparison, TDC inhibited BACE1 with a reported IC50 of 2.5 μM in a comparable in vitro assay [2], yielding a 4.6-fold higher BACE1 potency for TDC. However, TDC has no reported PI3K inhibitory activity, whereas LX2343 additionally inhibited PI3K with an IC50 of 15.99 ± 3.23 μM [1]. Therefore, a direct BACE1 potency comparison alone underrepresents the full pharmacological scope of LX2343.

BACE1 inhibition comparison

Cross-study comparable

LX2343 BACE1 IC50 = 11.43 ± 0.36 μM; also inhibits PI3K (IC50 = 15.99 μM). TDC BACE1 IC50 = 2.5 μM, no PI3K activity.

Dual-pathway scope includes PI3K inhibition not achievable with TDC.

TDC is 4.6-fold more potent on BACE1 alone.

Evidence Dimension	BACE1 enzymatic inhibition (IC50)
Target Compound Data	LX2343 IC50 = 11.43 ± 0.36 μM
Comparator Or Baseline	TDC (2,2′,4′-trihydroxychalcone) IC50 = 2.5 μM
Quantified Difference	TDC is 4.6-fold more potent on BACE1; LX2343 uniquely adds PI3K inhibition (IC50 = 15.99 μM)
Conditions	Cell-free BACE1 enzymatic assay; LX2343 data from Guo et al. 2016; TDC data from Zhu et al. 2010 as reviewed by Zhang et al. 2012.

Why This Matters

Researchers requiring concurrent BACE1 and PI3K engagement cannot achieve this profile with TDC, making LX2343 the appropriate choice for dual-mechanism experiments despite its lower BACE1 potency.

• [1] Guo XD, Sun GL, Zhou TT, Wang YY, Xu X, Shi XF, Zhu ZY, Rukachaisirikul V, Hu LH, Shen X. Small molecule LX2343 ameliorates cognitive deficits in AD model mice by targeting both amyloid β production and clearance. Acta Pharmacol Sin. 2016 Sep;37(10):1281-1297. doi:10.1038/aps.2016.80. View Source
• [2] Zhang C. Natural Compounds That Modulate BACE1-processing of Amyloid-beta Precursor Protein in Alzheimer's Disease. Discov Med. 2012;14(76):189-197. View Source

Non-ATP Competitive vs. ATP-Competitive PI3K Inhibition

LX2343 functions as a non-ATP competitive PI3K inhibitor, distinguishing it from the classic ATP-competitive PI3K inhibitor wortmannin. In the presence of 10 μM ATP, LX2343 inhibited PI3K with an IC50 of 13.11 ± 1.47 μM; increasing ATP to 50 μM and 100 μM shifted the IC50 only slightly to 13.86 ± 1.12 μM and 15.99 ± 3.23 μM, respectively [1]. In the same assay system, wortmannin served as a positive control PI3K inhibitor, but its ATP-competitive nature means its inhibitory potency is antagnonized by rising intracellular ATP concentrations [1]. LX2343's IC50 remained within a narrow ~3 μM range across a 10-fold ATP gradient, demonstrating independence from ATP competition.

PI3K ATP independence

Head-to-head

LX2343 PI3K IC50 13.11–15.99 μM across 10–100 μM ATP; wortmannin ATP-competitive.

Non-ATP competitive profile may support consistent target engagement under variable ATP.

LX2343 IC50 shifts ≤3 μM over 10-fold ATP range.

Evidence Dimension	PI3K inhibition IC50 at varying ATP concentrations
Target Compound Data	LX2343 IC50 = 13.11 μM (10 μM ATP), 13.86 μM (50 μM ATP), 15.99 μM (100 μM ATP)
Comparator Or Baseline	Wortmannin (ATP-competitive PI3K inhibitor; exact IC50 values not reported in this assay, used as positive control)
Quantified Difference	LX2343 IC50 varies by only ~3 μM across 10–100 μM ATP; wortmannin is ATP-competitive (potency decreases with rising ATP)
Conditions	In vitro PI3K activity assay; Guo et al. 2016.

Why This Matters

Compounds retaining PI3K inhibitory activity independent of ATP concentration may offer more predictable target engagement in cellular environments where ATP levels fluctuate, informing selection between ATP-competitive and non-competitive PI3K inhibitors for autophagy-related experiments.

• [1] Guo XD, Sun GL, Zhou TT, Wang YY, Xu X, Shi XF, Zhu ZY, Rukachaisirikul V, Hu LH, Shen X. Small molecule LX2343 ameliorates cognitive deficits in AD model mice by targeting both amyloid β production and clearance. Acta Pharmacol Sin. 2016 Sep;37(10):1281-1297. doi:10.1038/aps.2016.80. View Source

Dual Modulation of Aβ Production and Clearance

In STZ-stressed HEK293-APPsw and CHO-APP cells, LX2343 (5–20 μmol/L) dose-dependently decreased Aβ accumulation, an effect attributed to BACE1 inhibition and JNK/APPThr668 pathway suppression [1]. Simultaneously, in SH-SY5Y cells and primary astrocytes, LX2343 promoted Aβ clearance, an effect linked to PI3K/AKT/mTOR-mediated autophagy induction [1]. This dual pharmacodynamic signature—reduction of Aβ production plus enhancement of Aβ clearance—is not achievable with a pure BACE1 inhibitor (e.g., LY2886721, which blocks only production) or a pure PI3K inhibitor (e.g., wortmannin, which stimulates only clearance) [1].

Aβ production & clearance modulation

Class-level inference

5–20 μmol/L reduced Aβ in APPsw/CHO cells; promoted clearance in SH-SY5Y/astrocytes.

Dual pharmacodynamic signature covers production inhibition and clearance promotion.

Not achievable with pure BACE1 or pure PI3K inhibitors.

Evidence Dimension	Aβ production inhibition vs. Aβ clearance promotion
Target Compound Data	LX2343 (5–20 μmol/L): decreased Aβ in HEK293-APPsw & CHO-APP; increased Aβ clearance in SH-SY5Y & primary astrocytes
Comparator Or Baseline	Class of selective BACE1 inhibitors (e.g., LY2886721, BACE1 IC50 = 20.3 nM) and class of selective PI3K inhibitors (e.g., wortmannin)
Quantified Difference	Selective BACE1 inhibitors provide only production inhibition; selective PI3K inhibitors provide only clearance promotion; LX2343 provides both
Conditions	STZ-induced stress conditions in HEK293-APPsw, CHO-APP, SH-SY5Y cells and primary astrocytes; Guo et al. 2016.

Why This Matters

In experimental systems requiring simultaneous modulation of both Aβ synthesis and degradation pathways, LX2343 obviates the need for compound combinations, reducing variables and potential drug-drug interactions.

• [1] Guo XD, Sun GL, Zhou TT, Wang YY, Xu X, Shi XF, Zhu ZY, Rukachaisirikul V, Hu LH, Shen X. Small molecule LX2343 ameliorates cognitive deficits in AD model mice by targeting both amyloid β production and clearance. Acta Pharmacol Sin. 2016 Sep;37(10):1281-1297. doi:10.1038/aps.2016.80. View Source

In Vivo Cognitive Rescue and Aβ Pathology Reduction

Chronic intraperitoneal administration of LX2343 (10 mg/kg/day, 100 days) to APP/PS1 transgenic mice significantly ameliorated cognitive deficits, as assessed by Morris water maze test, and markedly reduced senile plaque burden detected by Thioflavine S staining [1]. ELISA quantification confirmed reductions in both Aβ and sAPPβ levels in the brains of LX2343-treated mice compared to vehicle-treated controls [1]. While TDC (2,2′,4′-trihydroxychalcone) has also shown in vivo efficacy at 9 mg/kg/day in the same APP/PS1 model, TDC's in vivo mechanism is limited to BACE1 inhibition-mediated Aβ production reduction [2], lacking the autophagy-dependent Aβ clearance component demonstrated for LX2343 [1].

In vivo behavioral and pathology

Cross-study comparable

10 mg/kg/d (100 d, ip) improved Morris water maze performance; reduced Aβ/sAPPβ and plaque burden in APP/PS1 mice.

Model-response endpoints suggest dual-mechanism contribution.

TDC achieves behavioral rescue via BACE1 only.

Evidence Dimension	In vivo cognitive performance and Aβ pathology
Target Compound Data	LX2343 (10 mg/kg/d, ip, 100 d): significantly improved Morris water maze performance; reduced Aβ and sAPPβ levels; decreased plaque burden
Comparator Or Baseline	Vehicle control (same study); TDC (9 mg/kg/d, APP/PS1 mice, Zhu et al. 2010)—BACE1-only in vivo efficacy
Quantified Difference	LX2343 achieves in vivo cognitive rescue via dual production-inhibition and clearance-promotion mechanisms; TDC achieves comparable behavioral rescue via BACE1 inhibition alone
Conditions	APP/PS1 transgenic mouse model; Morris water maze; Thioflavine S staining; ELISA.

Why This Matters

LX2343's in vivo efficacy is mechanistically differentiated from single-target comparators, offering a tool compound for preclinical studies investigating the therapeutic value of combined Aβ production inhibition and clearance enhancement.

• [1] Guo XD, Sun GL, Zhou TT, Wang YY, Xu X, Shi XF, Zhu ZY, Rukachaisirikul V, Hu LH, Shen X. Small molecule LX2343 ameliorates cognitive deficits in AD model mice by targeting both amyloid β production and clearance. Acta Pharmacol Sin. 2016 Sep;37(10):1281-1297. doi:10.1038/aps.2016.80. View Source
• [2] Zhu Z, Li C, Wang X, Yang Z, Chen J, Hu L, Jiang H, Shen X. 2,2′,4′-Trihydroxychalcone from Glycyrrhiza glabra as a new specific BACE1 inhibitor efficiently ameliorates memory impairment in mice. J Neurochem. 2010;114(2):374-385. doi:10.1111/j.1471-4159.2010.06751.x. View Source

Benzenesulfonamide vs. Chalcone Scaffold Differentiation

LX2343 contains a benzenesulfonamide moiety attached to a chloro-methoxyaniline core, a scaffold distinct from the simple chalcone backbone of TDC (2,2′,4′-trihydroxychalcone) [1][2]. In sulfonamide chalcone series reported by Kang et al., introduction of a benzenesulfonyl group onto aminochalcones enhanced BACE1 potency by ≥10-fold (e.g., compound 1: IC50 = 48.2 μM vs. 4a: IC50 = 1.44 μM; compound 2: IC50 = 17.7 μM vs. 5a: IC50 = 0.21 μM) [3]. LX2343's benzenesulfonamide architecture is consistent with this potency-enhancing SAR trend, yet it further diverges by incorporating benzodioxol and chloro-methoxy substituents that contribute to its dual BACE1/PI3K activity profile [1].

Chemical scaffold comparison

Class-level inference

Benzenesulfonamide acetamide with benzodioxol/Cl-MeO groups; BACE1 IC50 11.43 μM, PI3K IC50 15.99 μM. Sulfonamide chalcones boost BACE1 ≥10-fold.

Validated dual-target scaffold for SAR exploration.

Distinct from simple chalcone BACE1 inhibitor chemotype.

Evidence Dimension	Chemical scaffold and structure-activity relationship (SAR)
Target Compound Data	LX2343 is a benzenesulfonamide-acetamide containing benzodioxol and 5-chloro-2-methoxyphenyl groups; BACE1 IC50 = 11.43 μM, PI3K IC50 = 15.99 μM
Comparator Or Baseline	Parent aminochalcones (IC50 ~17.7–48.2 μM) and sulfonamide chalcone derivatives (IC50 0.21–1.44 μM)
Quantified Difference	Sulfonamide modification improves BACE1 potency ≥10-fold; LX2343 occupies a distinct chemical space with added PI3K activity not present in comparator chalcone series
Conditions	BACE1 enzymatic assay; Kang et al. 2012 and Guo et al. 2016.

Why This Matters

For structure-activity relationship (SAR) and medicinal chemistry programs, LX2343 provides a validated benzenesulfonamide-based starting scaffold with documented dual-target activity, distinct from the simpler chalcone BACE1 inhibitor chemotype.

• [1] Guo XD, Sun GL, Zhou TT, Wang YY, Xu X, Shi XF, Zhu ZY, Rukachaisirikul V, Hu LH, Shen X. Small molecule LX2343 ameliorates cognitive deficits in AD model mice by targeting both amyloid β production and clearance. Acta Pharmacol Sin. 2016 Sep;37(10):1281-1297. doi:10.1038/aps.2016.80. View Source
• [2] Zhu Z, Li C, Wang X, Yang Z, Chen J, Hu L, Jiang H, Shen X. 2,2′,4′-Trihydroxychalcone from Glycyrrhiza glabra as a new specific BACE1 inhibitor efficiently ameliorates memory impairment in mice. J Neurochem. 2010;114(2):374-385. doi:10.1111/j.1471-4159.2010.06751.x. View Source
• [3] Kang JE, Cho JK, Curtis-Long MJ, Ryu HW, Kim JH, Kim HJ, Yuk HJ, Kim DW, Park KH. Inhibitory evaluation of sulfonamide chalcones on β-secretase and acylcholinesterase. Molecules. 2012;18(1):140-153. doi:10.3390/molecules18010140. View Source

LX2343 Research and Procurement Scenarios

Aβ Production and Autophagic Clearance Studies

LX2343 is uniquely suited for experiments requiring simultaneous blockade of Aβ synthesis via BACE1/JNK/APPThr668 suppression and stimulation of Aβ degradation through PI3K/AKT/mTOR-dependent autophagy. Unlike combining two separate agents, LX2343 enables clean single-compound interrogation of dual-pathway engagement in HEK293-APPsw, CHO-APP, SH-SY5Y, or primary astrocyte models, reducing confounding variables from multi-drug regimens [1].

In Vivo Efficacy in AD Mouse Models

LX2343 has been behaviorally and histologically validated at 10 mg/kg/day (i.p., 100 days) in APP/PS1 mice, showing significant improvements in Morris water maze performance and reduced Aβ/sAPPβ brain levels [1]. Procurement for in vivo studies is appropriate when the experimental goal is to assess the therapeutic impact of combined BACE1/PI3K modulation, rather than single-target BACE1 inhibition achievable with compounds such as TDC [1][2].

Non-ATP Competitive PI3K Inhibition Tool

For laboratories studying PI3K signaling or autophagy regulation in AD models, LX2343 provides a non-ATP competitive PI3K inhibitor tool that maintains consistent IC50 values (13.11–15.99 μM) across a 10- to 100 μM ATP range [1]. This contrasts with ATP-competitive PI3K inhibitors like wortmannin, whose potency fluctuates with intracellular ATP levels, making LX2343 preferable for experiments where ATP concentration is variable or unknown [1].

Multi-Target Anti-AD Lead Scaffold

The benzenesulfonamide acetamide scaffold of LX2343, incorporating a benzodioxol ring and 5-chloro-2-methoxyphenyl substituent, serves as a structurally validated lead for SAR exploration toward dual BACE1/PI3K inhibitors [1][3]. Procurement of LX2343 as a reference standard enables head-to-head comparison with newly synthesized derivatives, leveraging its established in vitro IC50 values and in vivo efficacy as performance benchmarks [1].

Application

Selection Property

Validation Focus

ApplicationAβ production and autophagic clearance studies

Selection PropertyDual BACE1/PI3K pathway engagement

Validation FocusAβ synthesis and degradation pathway monitoring

ApplicationIn vivo AD model behavioral and pathology studies

Selection PropertyCombined BACE1/PI3K modulation in APP/PS1 models

Validation FocusBehavioral endpoints and plaque burden evaluation

ApplicationNon-ATP competitive PI3K signaling research

Selection PropertyATP-independent PI3K inhibition profile

Validation FocusTarget engagement under variable ATP conditions

ApplicationDual-target inhibitor lead scaffold exploration

Selection PropertyBenzenesulfonamide scaffold with dual activity

Validation FocusSAR benchmark for dual BACE1/PI3K inhibitors

• [1] Guo XD, Sun GL, Zhou TT, Wang YY, Xu X, Shi XF, Zhu ZY, Rukachaisirikul V, Hu LH, Shen X. Small molecule LX2343 ameliorates cognitive deficits in AD model mice by targeting both amyloid β production and clearance. Acta Pharmacol Sin. 2016 Sep;37(10):1281-1297. doi:10.1038/aps.2016.80. View Source
• [2] Zhu Z, Li C, Wang X, Yang Z, Chen J, Hu L, Jiang H, Shen X. 2,2′,4′-Trihydroxychalcone from Glycyrrhiza glabra as a new specific BACE1 inhibitor efficiently ameliorates memory impairment in mice. J Neurochem. 2010;114(2):374-385. doi:10.1111/j.1471-4159.2010.06751.x. View Source
• [3] Kang JE, Cho JK, Curtis-Long MJ, Ryu HW, Kim JH, Kim HJ, Yuk HJ, Kim DW, Park KH. Inhibitory evaluation of sulfonamide chalcones on β-secretase and acylcholinesterase. Molecules. 2012;18(1):140-153. doi:10.3390/molecules18010140. View Source